Cas no 1443350-21-7 (6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol)

• Product Name: 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol
• CAS No: 1443350-21-7
• MF: C₁₇H₁₆O₃
• MW: 268.307145118713
• MDL: MFCD07775378
• CID: 5060525
• Update Time: 2026-02-28

6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol
• (6-Methoxynaphthalen-2-yl)(5-methylfuran-2-yl)methanol

• MDL： MFCD07775378
• Inchi： 1S/C17H16O3/c1-11-3-8-16(20-11)17(18)14-5-4-13-10-15(19-2)7-6-12(13)9-14/h3-10,17-18H,1-2H3
• InChI Key： OBAFVRKBGPNVTL-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C(C1C=CC2C=C(C=CC=2C=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 3.5
• Topological Polar Surface Area: 42.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol

Comprehensive Overview of 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol (CAS No. 1443350-21-7)

6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol (CAS No. 1443350-21-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique methoxy-naphthyl and furan structural motifs, exhibits potential applications in drug development and advanced material synthesis. Its molecular structure combines a 6-methoxy-2-naphthyl group with a 5-methyl-2-furyl methanol moiety, creating a versatile scaffold for further chemical modifications.

The growing interest in 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol is partly driven by the increasing demand for novel heterocyclic compounds in medicinal chemistry. Researchers are particularly intrigued by its potential as a bioactive intermediate, which could be leveraged in the synthesis of targeted therapeutics. Recent studies have explored its role in modulating specific biological pathways, making it a subject of interest for drug discovery programs focused on inflammation and metabolic disorders.

From a synthetic chemistry perspective, CAS No. 1443350-21-7 represents an interesting case study in multi-component reactions. The compound's furan-naphthalene hybrid structure offers opportunities for developing new catalytic methodologies. Many research groups are investigating efficient green chemistry approaches to synthesize this molecule, aligning with the current industry trend toward sustainable synthesis.

The physicochemical properties of 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol make it particularly valuable for material science applications. Its aromatic systems and hydroxyl functionality allow for potential use in designing advanced polymers or organic electronic materials. Some preliminary studies suggest possible applications in OLED technology, where its fluorescence properties could be advantageous.

Quality control and analytical characterization of CAS 1443350-21-7 typically involve advanced techniques such as HPLC purification, NMR spectroscopy, and mass spectrometry. The compound's stability profile and storage conditions are frequently discussed topics among researchers working with this material. Proper handling requires attention to its solubility characteristics in various organic solvents.

In the context of intellectual property, 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol has been referenced in several patent applications, particularly those related to pharmaceutical compositions and specialty chemicals. The compound's structural features make it a valuable building block for proprietary molecules in competitive research areas.

The commercial availability of CAS No. 1443350-21-7 has expanded in recent years, with several chemical suppliers offering it as a research-grade material. Pricing and supply chain considerations for this compound are often influenced by the complexity of its synthesis and the purity requirements of end users. Researchers frequently search for custom synthesis options and scale-up possibilities for this interesting molecule.

Future research directions for 6-Methoxy-2-naphthyl-(5-methyl-2-furyl)methanol may explore its potential in catalysis, asymmetric synthesis, and molecular recognition systems. The compound's unique structural features continue to inspire novel applications across multiple scientific disciplines, ensuring its place as a valuable tool in chemical innovation and materials development.